L-Leucyl-L-asparaginyl-L-tyrosyl-L-cysteinyl-L-valyl-L-alanine
Catalog No.
S13039728
CAS No.
193149-70-1
M.F
C30H47N7O9S
M. Wt
681.8 g/mol
Availability
In Stock
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CAS Number
193149-70-1
Product Name
L-Leucyl-L-asparaginyl-L-tyrosyl-L-cysteinyl-L-valyl-L-alanine
IUPAC Name
(2S)-2-[[(2S)-2-[[(2R)-2-[[(2S)-2-[[(2S)-4-amino-2-[[(2S)-2-amino-4-methylpentanoyl]amino]-4-oxobutanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-sulfanylpropanoyl]amino]-3-methylbutanoyl]amino]propanoic acid
Molecular Formula
C30H47N7O9S
Molecular Weight
681.8 g/mol
InChI
InChI=1S/C30H47N7O9S/c1-14(2)10-19(31)25(40)34-21(12-23(32)39)27(42)35-20(11-17-6-8-18(38)9-7-17)26(41)36-22(13-47)28(43)37-24(15(3)4)29(44)33-16(5)30(45)46/h6-9,14-16,19-22,24,38,47H,10-13,31H2,1-5H3,(H2,32,39)(H,33,44)(H,34,40)(H,35,42)(H,36,41)(H,37,43)(H,45,46)/t16-,19-,20-,21-,22-,24-/m0/s1
InChI Key
NWIVMENWWZJKMJ-CPQUMHSQSA-N
Canonical SMILES
CC(C)CC(C(=O)NC(CC(=O)N)C(=O)NC(CC1=CC=C(C=C1)O)C(=O)NC(CS)C(=O)NC(C(C)C)C(=O)NC(C)C(=O)O)N
Isomeric SMILES
C[C@@H](C(=O)O)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CS)NC(=O)[C@H](CC1=CC=C(C=C1)O)NC(=O)[C@H](CC(=O)N)NC(=O)[C@H](CC(C)C)N
XLogP3
-2.3
Hydrogen Bond Acceptor Count
11
Hydrogen Bond Donor Count
10
Exact Mass
681.31559728 g/mol
Monoisotopic Mass
681.31559728 g/mol
Heavy Atom Count
47
Dates
Modify: 2024-08-10
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